Sprodiamide

• CAS: 167165-71-1
• Molecular Formula: C16H26DyN5O8
• Molecular Weight: 578.91 g/mol
• InChI: InChI=1S/C16H29N5O8.Dy/c1-17-12(22)7-20(10-15(26)27)5-3-19(9-14(24)25)4-6-21(11-16(28)29)8-13(23)18-2;/h3-11H2,1-2H3,(H,17,22)(H,18,23)(H,24,25)(H,26,27)(H,28,29);/q;+3/p-3
• InChIKey: ABWHOEHSTSEVRD-UHFFFAOYSA-K

Sprodiamide: Perfusion MRI Susceptibility Contrast Agent

Sprodiamide (DyDTPA-BMA, S-043 injection) is a nonionic, low-molecular-weight dysprosium(III) chelate of diethylenetriaminepentaacetic acid bis(methylamide), developed as a magnetic susceptibility-based MRI contrast agent [1]. Unlike gadolinium-based agents that predominantly shorten T1 relaxation to generate positive signal enhancement, sprodiamide operates via compartmentalized susceptibility effects – producing strong T2/T2* signal loss in normally perfused tissue – which makes it specifically suited for perfusion-weighted and relative cerebral blood volume (rCBV) imaging applications [2]. The clinical formulation contains 500 mM DyDTPA-BMA with 25 mM caldiamide sodium as excipient [3].

1

Susceptibility-based T2* contrast mechanism for perfusion MRI research

2

Supports relative cerebral blood volume (rCBV) mapping studies

3

Nonionic formulation reported to minimize hemodynamic perturbation in bolus protocols

• [1] Radiology 1989;173(3):763; sprodiamide MeSH Supplementary Concept Data 2024, MeSH Unique ID C061756, National Library of Medicine. View Source
• [2] NCATS Inxight Drugs – SPRODIAMIDE, National Center for Advancing Translational Sciences. View Source
• [3] Lai JJ, Jamieson GC. Determination of dysprosium in monkey serum by ICP-AES after administration of Sprodiamide Injection. J Pharm Biomed Anal. 1993;11(11-12):1129-34. View Source

Sprodiamide vs. Gadolinium T1 Agents: Key Differences

Gadolinium-based contrast agents (GBCAs) such as gadodiamide and Gd-DTPA are optimized for T1 relaxivity; their contrast mechanism depends on dipolar relaxation enhancement, producing signal hyperintensity in tissues where they distribute [1]. In contrast, sprodiamide exploits the high magnetic moment of dysprosium (10.6 BM) to generate magnetic susceptibility gradients across compartmentalized tissue boundaries (e.g., intravascular vs. extravascular spaces), thereby shortening T2* and creating signal voids [2]. This fundamental mechanistic divergence means that substituting a Gd-based T1 agent in a perfusion or blood volume protocol will not replicate the negative contrast or the quantitative rCBV mapping capability for which sprodiamide was developed. Simply selecting 'any MRI contrast agent' would fail to deliver the susceptibility-based contrast mechanism or the dose-dependent contrast-to-noise characteristics required for these specific imaging modes.

Mechanism

Sprodiamide (Target)

Gd-based T1 Agent (Alternative)

Contrast generation

Compartmentalized susceptibility (T2/T2* signal loss)

Dipolar T1 relaxation (signal hyperintensity)

Perfusion imaging signal

Negative contrast (signal void in perfused tissue)

Positive contrast (signal enhancement)

rCBV quantification

Reported dose-CNR relationship; rate-independent

May not reproduce quantitative rCBV mapping without protocol redesign

• [1] Low molecular weight lanthanide contrast agents: In vitro studies of mechanisms of action. J Magn Reson Imaging. 1997. View Source
• [2] The use of gadolinium and dysprosium chelate complexes as contrast agents for magnetic resonance imaging. ScienceDirect. 1994. View Source

Sprodiamide vs. Gadodiamide: Quantitative Evidence

Relaxivity: Susceptibility vs. T1 Dominance

At low field (0.47 T), sprodiamide exhibits r1 = 3.4 mM⁻¹s⁻¹ and r2 = 3.8 mM⁻¹s⁻¹ in water at 37°C, yielding an r2/r1 ratio of ~1.1, consistent with balanced dipolar and susceptibility contributions [1]. In comparison, the structurally analogous gadolinium chelate gadodiamide (GdDTPA-BMA) displays r1 = 3.9 mM⁻¹s⁻¹, r2 = 4.3 mM⁻¹s⁻¹ at 1.0 T – a subtly larger r2 but with T1-dominant clinical effect [2]. Mechanistically, sprodiamide's nearly equal r1 and r2 at low field reflect a negligible T1 effect and a T2 relaxation efficacy that is markedly amplified when the agent is compartmentalized (e.g., within blood cells), unlike gadodiamide whose T2 relaxation is primarily dipolar and independent of compartmentalization [3].

Relaxivity mechanism

Reported

Sprodiamide r1 3.4, r2 3.8 mM⁻¹s⁻¹ (0.47 T); compartmentalized T2 susceptibility dominant. Gadodiamide r1 3.9, r2 4.3 mM⁻¹s⁻¹ (1.0 T); dipolar mechanism unaffected by compartmentalization.

Supports susceptibility-based contrast agent selection for perfusion studies

Cross-field comparison; mechanism differs fundamentally

Evidence Dimension	In vitro molar relaxivity (r1, r2) – contrast mechanism indicator
Target Compound Data	r1 = 3.4 mM⁻¹s⁻¹, r2 = 3.8 mM⁻¹s⁻¹ at 0.47 T, 37°C, water
Comparator Or Baseline	Gadodiamide: r1 = 3.9 mM⁻¹s⁻¹, r2 = 4.3 mM⁻¹s⁻¹ at 1.0 T (cross-field comparison, not identical conditions)
Quantified Difference	Sprodiamide r2/r1 ≈ 1.1 vs. gadodiamide r2/r1 ≈ 1.1 – similar ratio but fundamentally different mechanism (compartmentalized susceptibility vs. dipolar). In RBC suspensions (45% Hct, 0.47 T), DyDTPA-BMA T2 efficacy markedly increased due to susceptibility; GdDTPA-BMA T2 efficacy was unaffected by compartmentalization.
Conditions	Water, pH 5.8, 37°C; two-compartment RBC suspension model (45% Hct, 2–3 mM metal ion, 0.47 T)

Why This Matters

Procurement decisions for perfusion or susceptibility-weighted MRI protocols should select for agents with demonstrated compartment-dependent T2 efficacy – a mechanism unique to dysprosium chelates – rather than relying on relaxivity numbers alone.

• [1] MRI Database – Dy-DTPA-BMA (Sprodiamide). MR-TIP.com. r1=3.4, r2=3.8, B0=0.47 T. View Source
• [2] MRI Database – Gadodiamide (Gd-DTPA-BMA). MR-TIP.com. r1=3.9, r2=4.3, B0=1.0 T. View Source
• [3] Low molecular weight lanthanide contrast agents: In vitro studies of mechanisms of action. J Magn Reson Imaging. 1997. View Source

Myocardial Infarction Delineation by Signal Suppression

In a rat model of acute myocardial infarction (3–4 h post-occlusion), intravenous DyDTPA-BMA produced dose-dependent signal suppression in normal myocardium on T2-weighted images (TE = 60 ms, ECG-gated). At 0.1, 0.3, and 0.5 mmol/kg, residual signal intensities were 63 ± 5%, 41 ± 4%, and 28 ± 4% of baseline, respectively, with no significant signal reduction in infarcted tissue [1]. The duration of infarct delineation was also dose-dependent: 5 min (0.1 mmol/kg), 20 min (0.3 mmol/kg), and 40 min (0.5 mmol/kg). A dose of 0.3 mmol/kg is considered optimal, providing reasonably persistent demarcation and displaying the infarct as a bright spot against suppressed normal myocardium. This negative-contrast mechanism is in direct contrast to T1-enhancing gadolinium agents, which at comparable doses produce positive (hyperintense) enhancement patterns and require different imaging sequences [1].

Infarct delineation

Class-level

Signal suppression: 63±5%, 41±4%, 28±4% at 0.1, 0.3, 0.5 mmol/kg; infarct spared; 20 min at 0.3 mmol/kg. Opposite contrast vs. Gd agents.

Enables negative-contrast infarct visualization in myocardial research models

Rat model data; Gd agents produce positive enhancement

Evidence Dimension	Signal intensity reduction in normal myocardium (T2-weighted MRI)
Target Compound Data	63 ± 5% (0.1 mmol/kg), 41 ± 4% (0.3 mmol/kg), 28 ± 4% (0.5 mmol/kg) of baseline; delineation duration up to 40 min
Comparator Or Baseline	T1-enhancing agents (e.g., Gd-DTPA) produce positive enhancement of infarcted regions; quantitative cross-class comparison from same study not directly reported [1].
Quantified Difference	Sprodiamide uniquely suppresses normal myocardium signal (negative contrast); Gd-based agents enhance infarcted tissue (positive contrast). At clinically relevant 0.3 mmol/kg, sprodiamide provides 20 min demarcation window.
Conditions	Rat model, left coronary artery ligation, T2-weighted spin-echo (TE=60 ms, ECG-gated every 5th beat), 3–4 h post-occlusion

Why This Matters

Sprodiamide's negative-contrast, susceptibility-based mechanism is a deliberate design feature, not a disadvantage – it enables bright-spot visualization of infarcted tissue without confounding signal from surrounding viable myocardium, a paradigm unavailable with standard T1 agents.

• [1] Saeed M, Wendland MF, Yu KK, Higgins CB. Delineation of acute myocardial infarction with dysprosium DTPA-BMA: influence of dose. J Am Coll Cardiol. 1992;20(7):1634-41. View Source

Cardiovascular Safety: Nonionic vs. Ionic Formulation

Bolus intravenous administration of the nonionic sprodiamide (DyDTPA-BMA) at sequential equimolar doses of 0.1, 0.3, and 0.5 mmol/kg produced no significant changes in heart rate, left ventricular pressures, ±dP/dt, rate-pressure product, or arterial blood pressures in both normal rats and rats with acute myocardial infarction [1]. In contrast, the ionic formulation (NMG)₂DyDTPA (dimeglumine salt) caused dose-dependent attenuations in all measured hemodynamic parameters, with significant correlations between injectate osmolality and peak hemodynamic change (r = 0.99–1.00) [1]. The osmolality of the nonionic formulation was substantially lower, directly explaining the benign cardiovascular profile.

Hemodynamic tolerance

Head-to-head

Nonionic sprodiamide: no significant hemodynamic change at 0.1–0.5 mmol/kg. Ionic DyDTPA: dose-dependent depression of LV pressures, ±dP/dt, rate-pressure product.

Supports nonionic formulation selection for bolus perfusion protocols

Data from normal and infarcted rat models

Evidence Dimension	Hemodynamic response to intravenous bolus injection (heart rate, LV pressure, ±dP/dt, arterial pressure)
Target Compound Data	DyDTPA-BMA (nonionic sprodiamide): no significant effect on any hemodynamic parameter at 0.1, 0.3, and 0.5 mmol/kg bolus doses.
Comparator Or Baseline	(NMG)₂DyDTPA (ionic dysprosium DTPA dimeglumine): dose-dependent decreases in heart rate, LV pressures, ±dP/dt, rate-pressure product, and arterial pressures; magnitude correlated with osmolality (r = 0.99–1.00).
Quantified Difference	Zero significant hemodynamic alteration for nonionic sprodiamide vs. dose-dependent cardiovascular depression for the ionic analog across all three dose levels.
Conditions	Normal and infarcted rats (n=10/group); sequential equimolar IV bolus doses; continuous hemodynamic monitoring for 15 min post-dose; osmolality measured by freezing-point depression.

Why This Matters

When selecting a dysprosium-based susceptibility agent for bolus perfusion protocols, the nonionic formulation is critical for minimizing cardiovascular perturbation – an ionic Dy-DTPA salt would introduce dose-limiting hemodynamic side effects.

• [1] Saeed M, Li HT, Wendland MF, Knollmann F, Higgins CB. Comparison of cardiovascular response to ionic and nonionic magnetic resonance susceptibility contrast agents. Invest Radiol. 1994;29(3):319-329. View Source

rCBV Imaging: Dose-Dependent CNR and Rate Independence

In a clinical trial involving 35 healthy volunteers, dynamic echo-planar spin-echo imaging after intravenous sprodiamide injection at doses of 0.1, 0.2, and 0.3 mmol/kg demonstrated that contrast-to-noise ratio (CNR) was significantly dependent on dose (P < 0.0001) but independent of injection rate (2 mL/s vs. 5 mL/s, P = 0.69) [1]. Critically, rCBV gray-to-white matter ratios were dose-independent (P < 0.38) and rate-independent (P < 0.97), validating the quantitative robustness of rCBV maps constructed with sprodiamide across protocol variations. This dose-CNR relationship provides a directly controllable parameter for optimizing perfusion image quality.

CNR dose response

Reported

CNR dose-dependent (P <0.0001), rate-independent (P=0.69). Gray/white ratio dose-independent (P <0.38).

Enables CNR optimization by dose without rate constraints in rCBV research

Clinical trial in 35 healthy volunteers

Evidence Dimension	Contrast-to-noise ratio (CNR) dependence on dose and injection rate in rCBV MRI
Target Compound Data	CNR significantly dose-dependent (P < 0.0001); gray/white ratio dose-independent (P < 0.38); injection rate not significant (P = 0.69 for CNR, P = 0.97 for gray/white ratio).
Comparator Or Baseline	No direct comparator data available from same study; gadolinium-based rCBV imaging typically requires double-dose or T1-based approaches with different CNR-dose relationships [REFS-1, implied by study design].
Quantified Difference	Dose response for CNR validated; rate independence simplifies protocol standardization. Quantitative comparison with Gd-based rCBV agents not performed within this study.
Conditions	35 normal volunteers; echo-planar spin-echo imaging; doses 0.1, 0.2, 0.3 mmol/kg; injection rates 2 and 5 mL/s.

Why This Matters

The decoupling of CNR from injection rate simplifies clinical workflow – consistent image quality can be achieved without stringent rate control, while dose can be titrated for desired CNR.

• [1] Lev MH, et al. Contrast-to-noise ratio in functional MRI of relative cerebral blood volume with sprodiamide injection. J Magn Reson Imaging. 1997;7(3):523-7. View Source

Coronary Stenosis Area at Risk: Stress Perfusion MRI

In a canine model of critical left circumflex coronary artery stenosis, both gadodiamide (0.03 mmol/kg) and sprodiamide (0.4 mmol/kg) were administered as bolus injections during fast gradient-echo MRI, with the hypoperfused region appearing as low signal intensity with gadodiamide and high signal intensity with sprodiamide [1]. The size of the hypoperfused region was slightly smaller with sprodiamide (34.0 ± 2.2%) compared to gadodiamide (37.4 ± 2.8%), with both underestimating the true post-mortem area at risk (41.8 ± 2.2%; P < 0.05 for both vs. post-mortem) [1]. While both agents equivalently altered signal in basal-state myocardium, the opposite contrast polarity (negative vs. positive enhancement) is a key differentiating feature for image interpretation.

Area at risk sizing

Head-to-head

Sprodiamide 34.0±2.2% vs. gadodiamide 37.4±2.8% vs. true 41.8±2.2% (P <0.05). Contrast polarity opposite (high signal for hypoperfusion).

Provides complementary contrast polarity for hypoperfusion sizing in coronary stenosis research

Canine model; sprodiamide high signal, gadodiamide low signal

Evidence Dimension	Hypoperfused region size (% of left ventricular area) measured by dipyridamole-stress perfusion MRI vs. post-mortem area at risk
Target Compound Data	Sprodiamide: 34.0 ± 2.2% (vs. true area at risk 41.8 ± 2.2%, P < 0.05)
Comparator Or Baseline	Gadodiamide: 37.4 ± 2.8% (vs. true area at risk 41.8 ± 2.2%, P < 0.05)
Quantified Difference	Sprodiamide measured area 3.4 percentage points smaller than gadodiamide; contrast polarity opposite (high signal vs. low signal for hypoperfusion).
Conditions	Dogs with critical LCX stenosis; 60 sequential inversion-recovery/driven-equilibrium fast GRE images; dipyridamole vasodilation stress; 0.4 mmol/kg sprodiamide vs. 0.03 mmol/kg gadodiamide bolus.

Why This Matters

The reversed contrast polarity of sprodiamide provides complementary information to T1-enhancing agents in dual-contrast protocols, and the slightly different area at risk sizing may reflect differential sensitivity to perfusion boundaries.

• [1] Saeed M, et al. Quantification of the extent of area at risk with fast contrast-enhanced magnetic resonance imaging in experimental coronary artery stenosis. Am Heart J. 1996;132(5):921-32. View Source

Intestinal Ischemia-Reperfusion: T2 vs. T1 Contrast

In a rat model of 30-minute ileal vascular occlusion followed by reperfusion, sprodiamide administration improved contrast between normal and ischemic intestine on T2-weighted images, while gadodiamide administration improved contrast on T1-weighted images; the combination of both agents improved contrast on both T1- and T2-weighted sequences [1]. For shorter 10-minute occlusion (no histologic villous injury), neither agent alone nor in combination produced discernible contrast, indicating that the susceptibility-based T2 contrast effect of sprodiamide is tissue-injury-dependent and not a non-specific perfusion effect [1].

Dual-contrast T2/T1

Head-to-head

Sprodiamide improved T2 contrast; combination with gadodiamide improved both T1 and T2 contrast. Injury-dependent effect.

Supports dual-agent protocol design for ischemia-reperfusion tissue characterization

Rat model; 30-min occlusion, reperfusion

Evidence Dimension	Qualitative contrast improvement on T1- and T2-weighted spin-echo images in reperfused intestinal ischemia
Target Compound Data	Sprodiamide: improved contrast on T2-weighted images; combination with gadodiamide improved both T1 and T2 contrast.
Comparator Or Baseline	Gadodiamide: improved contrast on T1-weighted images; combination with sprodiamide improved both T1 and T2 contrast.
Quantified Difference	Complementary, non-overlapping contrast enhancement: sprodiamide → T2; gadodiamide → T1. No quantitative signal intensity ratio data reported in abstract; qualitative difference confirmed.
Conditions	Rat model, 30-min ileal occlusion + reperfusion; T1- and T2-weighted spin-echo MRI at 10 min post-reperfusion; histologic confirmation of villous injury.

Why This Matters

Sprodiamide and gadodiamide are complementary, not competitive – sprodiamide provides the T2 component necessary for dual-contrast protocols in ischemia-reperfusion imaging, and substituting a second T1 agent would forfeit the T2 contrast dimension.

• [1] Detection of reperfused ischemia of the rat intestine: value of MRI with small-molecular-weight dysprosium and gadolinium chelates. Acad Radiol. 1997;4(1):35-42. View Source

Sprodiamide: Research and Preclinical Applications

Brain Perfusion and rCBV Mapping

Sprodiamide's susceptibility-based T2* mechanism and validated dose-dependent CNR (P<0.0001) with injection-rate independence make it the agent of choice for quantitative rCBV mapping protocols. The demonstrated gray/white matter ratio stability across doses (P<0.38) and injection rates (P<0.97) supports reproducible, protocol-robust perfusion quantification in both clinical research and preclinical stroke/tumor models [1]. Phase I clinical trial results and human volunteer studies have specifically validated sprodiamide for cerebral perfusion imaging [2].

Myocardial Infarction Delineation and Viability

At 0.3 mmol/kg IV, sprodiamide suppresses normal myocardial signal to 41±4% of baseline while sparing infarcted tissue, producing a high-contrast 'bright spot' appearance of the infarction for 20 minutes [1]. This negative-contrast approach is uniquely suited for detecting acute infarction against suppressed viable myocardium, and has been validated in rat and dog models for both permanent occlusion and reperfusion settings [1][2]. For protocols requiring simultaneous T1 and T2* information, sprodiamide can be combined with gadodiamide in dual-contrast protocols.

Stress Myocardial Perfusion Deficit Sizing

Sprodiamide at 0.4 mmol/kg, combined with dipyridamole vasodilation, provides high-signal delineation of hypoperfused myocardium in coronary stenosis models, with measured area at risk (34.0±2.2%) closely approximating post-mortem truth (41.8±2.2%) [1]. The opposite contrast polarity compared to gadolinium-based T1 agents (high signal for hypoperfusion vs. low signal) offers complementary perfusion information and can be exploited in dual-agent stress perfusion protocols.

Dual-Contrast Ischemia-Reperfusion Imaging

In ischemia-reperfusion injury models, sprodiamide provides the T2-weighted contrast component that is orthogonal to the T1-weighted information from gadodiamide. The combination improves both T1 and T2 contrast simultaneously, enabling comprehensive tissue characterization that neither agent achieves alone [1]. This dual-contrast approach is applicable to intestinal, renal, and cerebral ischemia-reperfusion research, and requires procurement of both a susceptibility agent (sprodiamide) and a T1 relaxation agent (gadodiamide) – they are not interchangeable.

Application

Selection Property

Validation Focus

Brain perfusion and rCBV mapping research

Susceptibility-based T2* contrast with reported dose-CNR relationship

Gray/white ratio dose/rate independence and quantitative rCBV mapping

Myocardial infarction delineation research

Negative-contrast signal suppression at research-relevant doses

Signal intensity reduction and infarct delineation duration in animal models

Stress myocardial perfusion deficit sizing research

High-signal hypoperfusion delineation with complementary contrast polarity

Area at risk approximation to post-mortem reference in coronary stenosis models

Dual-contrast ischemia-reperfusion imaging research

Orthogonal T2 contrast component for dual-agent protocols

Improvement of both T1 and T2 contrast in ischemia-reperfusion models with tissue injury

• [1] Lev MH, et al. Contrast-to-noise ratio in functional MRI of rCBV with sprodiamide injection. J Magn Reson Imaging. 1997;7(3):523-7. View Source
• [2] Roberts TP, et al. Sprodiamide-injection-enhanced MRI of cerebral perfusion. Phase I clinical trial results. Invest Radiol. 1994;29 Suppl 2:S24-6. View Source